Cas no 112-27-6 (Triethylene glycol)

• Product Name: Triethylene glycol
• CAS No: 112-27-6
• MF: C₆H₁₄O₄
• MW: 150.172962665558
• MDL: MFCD00002880
• CID: 35731
• PubChem ID: 24890095
• Update Time: 2025-10-22

Triethylene glycol Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Ethane-1,2-diylbis(oxy))diethanol
• 1,2-BIS(2-HYDROXYETHOXY)ETHANE
• 2,2-ETHYLENEDIOXYDIETHANOL
• 2,2'-ETHYLENEDIOXYETHANOL
• 3,6-DIOXA-1,8-OCTANEDIOL
• DI-B-HYDROXYETHOXYETHANE
• ETHYLENE GLYCOL DIHYDROXYDIETHYL ETHER
• GLYCOL BIS(HYDROXYETHYL)ETHER
• TEG
• TRIGLYCOL
• TRIGOL
• 2,2'-(1,2-Ethanediylbis(oxy))bisethanol
• 2,2’-(1,2-ethanediylbis(oxy))bis-ethano
• 2,2’-(1,2-ethanediylbis(oxy))bisethanol
• 2,2’-(ethylenedioxy)di-ethano
• 2,2’-[1,2-ethanediylbis(oxy)]bis-ethano
• 2,2’-[1,2-Ethanediylbis(oxy)]bisethanol
• 2,2’-[1,2-ethanediylbis(oxy)]bis-Ethanol
• 2,2’-ethylenedioxybis(ethanol)
• 2,2'-Ethylenedioxybis(ethanol)
• Triethylene glycol
• 2,2'-(Ethylenedioxy)diethanol
• 2,2'-Ethylenedioxydiethanol
• 2,2′-Ethylene dioxydiethanol
• 2-[2-(2-hydroxyethoxy)ethoxy]ethanol
• Di-β-hydroxyethoxyethane
• TEG
• Trigd
• Trigen
• Trigenos
• OH-PEG3-OH
• Triethylenglykol
• Triethylenglycol
• TRIETHYLENE GYCOL
• 湖北三甘醇生产厂家
• Triethyleneglycol
• 3,6-Dioxaoctane-1,8-diol
• Di-beta-hydroxyethoxyethane
• 2,2'-[ethane-1,2-diylbis(oxy)]diethanol
• Ethanol, 2,2'-[1,2-ethanediylbis(oxy)]bis-
• Glycol bis(hydroxyethyl) ether
• Caswell No. 888
• Ethylene glyco
• tert-Butanol
• F0001-0256
• 2,2'-(ethane-1,2-diylbis(oxy))bis(ethan-1-ol)
• CAS-112-27-6
• Triethylenglykol [Czech]
• TRIETHYLENE GLYCOL (USP-RS)
• 119438-10-7
• Triethylene glycol, Vetec(TM) reagent grade, 98%
• WLN: Q2O2O2Q
• Q420630
• MFCD01779601
• 2-(2-(2-HYDROXY-ETHOXY)-ETHOXY)-ETHANOL
• DTXCID601393
• ETHYLENE GLYCOL-BIS-(2-HYDROXYETHYL)ETHER
• MFCD01779611
• Bis(2-hydroxyethoxyethane)
• InChI=1/C6H14O4/c7-1-3-9-5-6-10-4-2-8/h7-8H,1-6H
• DA-78612
• 1,2-DI(BETA-HYDROXYETHOXY)ETHANE
• CCRIS 8926
• MFCD01779605
• DB02327
• TRIETHYLENE GLYCOL [WHO-DD]
• USEPA/OPP Pesticide Code: 083501
• Triethyleneglycol,
• EINECS 203-953-2
• MFCD01779615
• NCGC00163798-05
• NSC60758
• MFCD01779616
• NCGC00254097-01
• EC 203-953-2
• NS00002182
• Ethylene glycol-bis-(2-hydroxyethyl ether)
• Triethylene glycol, United States Pharmacopeia (USP) Reference Standard
• F71165
• UNII-3P5SU53360
• Triethylene glcol
• TRIETHYLENE GLYCOL [MI]
• Tri-ethylene glycol
• NCGC00163798-04
• HY-W017440
• CHEBI:44926
• ETHYLENE GLYCOL-BIS(2-HYDROXYETHYL)ETHER
• MFCD01779614
• 3,8-diol
• SR-01000944720
• Triethylene glycol, ReagentPlus(R), 99%
• AI3-01453
• STL282716
• 2-[2-(2-Hydroxyethoxy)ethoxy]ethanol #
• MFCD01779596
• DTXSID4021393
• NSC-60758
• MFCD01779603
• 112-27-6
• triethylene-glycol
• 2,2'-(1,2-Ethanediyl bis (oxy))-bisethanol
• NSC 60758
• NCGC00163798-01
• Z104476078
• MFCD01779609
• PEG-3
• EN300-19916
• 2-[2-(2-HYDROXY-ETHOXY)-ETHOXY]-ETHANOL
• MFCD01779599
• HSDB 898
• BP-21036
• T0428
• Ethanol, 2,2'-(ethylenedioxy)di-
• 3P5SU53360
• 1,8-dihydroxy-3,6-dioxaoctane
• J-506706
• MFCD00002880
• NCGC00163798-03
• MACROGOL 150
• 137800-98-7
• CHEMBL1235259
• Tox21_112073
• TRIETHYLENE GLYCOL [USP-RS]
• Triethylene glycol, puriss.
• NCGC00163798-02
• Ethanol,2'-[1,2-ethanediylbis(oxy)]bis-
• SR-01000944720-1
• BRN 0969357
• 122784-99-0
• Ethanol, 2,2'-(1,2-ethanediylbis(oxy))bis-
• CS-W018156
• 103734-98-1
• NCGC00163798-06
• SBI-0653903.0001
• Tox21_300306
• AKOS000120013
• MFCD01779612
• TRIETHYLENE GLYCOL DIMALEATE
• Di-.beta.-hydroxyethoxyethane
• TEG (GLYCOL)
• ETHANOL, 2,2'-(1,2-ETHANEDIYLBIS (OXY))BIS-
• EPA Pesticide Chemical Code 083501
• 145112-98-7
• MFCD00081839
• STR02345
• SCHEMBL14929
• Triethylene glycol, SAJ first grade, >=96.0%
• 2-[2-(2-hydroxyethoxy)ethoxy]ethan-1-ol
• 2-(2-(2-hydroxyethoxy)ethoxy)ethanol
• Triethylene glycol, BioUltra, anhydrous, >=99.0% (GC)
• 4-01-00-02400 (Beilstein Handbook Reference)
• Tox21_202440
• Ethanol,2'-(ethylenedioxy)di-
• TRIETHYLENE GLYCOL [HSDB]
• NCGC00259989-01

• MDL： MFCD00002880
• Inchi： 1S/C6H14O4/c7-1-3-9-5-6-10-4-2-8/h7-8H,1-6H2
• InChI Key： ZIBGPFATKBEMQZ-UHFFFAOYSA-N
• SMILES： O(CCO)CCOCCO
• BRN： 969357

Computed Properties

• Exact Mass: 150.08900
• Monoisotopic Mass: 150.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 58.9
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless, odorless and hygroscopic viscous liquid.
• Density: 1.124 g/mL at 20 °C(lit.)
• Melting Point: −7 °C (lit.)
• Boiling Point: 125-127 °C/0.1 mmHg(lit.)
• Flash Point: Fahrenheit: 330.8 ° f < br / > Celsius: 166 ° C < br / >
• Refractive Index: n20/D 1.455(lit.)
• PH: 5.5-7.0 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 50 mg/mL at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 58.92000
• LogP: -0.99580
• Merck: 9670
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• FEMA: 2806
• Solubility: It is miscible with water, alcohol, propanol, benzene, etc. 40.6g carbon tetrachloride, 20.4g diethyl ether, 17.7g tetrachloroethylene and 33.0g toluene can be dissolved in 100ml triethylene glycol. In addition, triethylene glycol can also dissolve o-dichlorobenzene, phenol, nitrocellulose, cellulose acetate, dextrin, etc., but cannot dissolve petroleum ether, resin, grease, etc.

Triethylene glycol Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：YE4550000
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Toxicity：LD50 in mice, rats (g/kg): 21, 15-22 orally; 7.3-9.5, 11.7 i.v. (Stenger)
• Explosive Limit：0.9-9.2%(V)
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Triethylene glycol

Triethylene Glycol (CAS No. 112-27-6): Properties, Applications, and Market Insights

Triethylene glycol (TEG), with the CAS number 112-27-6, is a versatile organic compound widely used in industrial and commercial applications. As a member of the glycol family, Triethylene glycol is known for its hygroscopic properties, low volatility, and excellent solvent capabilities. This article explores the chemical properties, diverse applications, and emerging trends surrounding this compound, addressing common queries from researchers and industry professionals.

The molecular formula of Triethylene glycol is C₆H₁₄O₄, featuring two hydroxyl groups that contribute to its hydrophilic nature. With a boiling point of 285°C and a melting point of -7°C, TEG exhibits remarkable stability under various temperature conditions. Recent studies highlight its growing importance in green chemistry applications, particularly as industries seek sustainable alternatives to traditional solvents.

One of the most searched questions about Triethylene glycol (CAS 112-27-6) concerns its role in air purification systems. The compound's ability to absorb moisture and capture airborne particles makes it valuable in HVAC systems and air sanitization technologies - topics that gained significant attention during recent global health concerns. Manufacturers are increasingly incorporating TEG-based solutions in building ventilation systems to improve indoor air quality.

In the personal care industry, Triethylene glycol serves as a humectant in skincare formulations. Beauty enthusiasts frequently search for "TEG in cosmetics" as brands promote its moisture-retention properties in serums and creams. The compound's compatibility with various active ingredients and its mild nature make it suitable for sensitive skin applications, aligning with the clean beauty movement.

The electronics sector utilizes Triethylene glycol CAS 112-27-6 as a processing aid in semiconductor manufacturing. With the global chip shortage driving innovation, researchers are investigating TEG's potential in advanced lithography processes. Its precise viscosity control and thermal stability contribute to more efficient production of microelectronic components.

Environmental applications of Triethylene glycol have gained traction in wastewater treatment. Water treatment specialists often search for "glycol-based coagulants" as municipalities seek cost-effective solutions for contaminant removal. TEG's molecular structure allows it to bind with heavy metals and organic pollutants, facilitating their extraction from industrial effluents.

Market analysts project steady growth for Triethylene glycol (112-27-6), particularly in Asia-Pacific regions experiencing rapid industrialization. The compound's versatility across multiple sectors - from textiles to food processing - ensures consistent demand. Recent innovations focus on developing bio-derived TEG alternatives to meet sustainability targets without compromising performance.

Safety considerations for Triethylene glycol remain a common search topic among industrial users. While TEG demonstrates low acute toxicity compared to other glycols, proper handling procedures should always be followed. Material safety data sheets provide comprehensive guidance on storage conditions and personal protective equipment requirements for workers handling the compound.

Emerging research explores Triethylene glycol's potential in energy storage systems. Battery manufacturers are evaluating TEG-based electrolytes for improved thermal management in lithium-ion cells. This application could address critical challenges in electric vehicle battery performance and safety - topics dominating sustainable transportation discussions.

Quality control remains paramount for Triethylene glycol CAS 112-27-6 suppliers. Advanced analytical techniques like gas chromatography ensure product purity meets industry specifications. Purchasers frequently search for "high-purity TEG" and "pharmaceutical-grade glycol" as application requirements become more stringent across sectors.

The future of Triethylene glycol appears promising as new applications continue to emerge. From its traditional uses as a plasticizer and solvent to cutting-edge roles in nanotechnology and biomedical engineering, TEG's unique chemical profile positions it as a valuable material for diverse technological advancements. Ongoing research will likely uncover additional innovative uses for this adaptable compound.